Cas no 6631-42-1 (2-Benzoxazolamine,N-phenyl-)

• Product Name: 2-Benzoxazolamine,N-phenyl-
• CAS No: 6631-42-1
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 524222
• Update Time: 2026-04-29

2-Benzoxazolamine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,N-phenyl-
• [(4aR,6R,7R,7aR)-6-[4-(butanoylamino)-2-oxopyrimidin-1-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• N-PHENYL-1,3-BENZOXAZOL-2-AMINE
• (4ar,6r,7r,7ar)-6-[4-(butanoylamino)-2-oxopyrimidin-1(2h)-yl]-2-hydroxy-2-oxidotetrahydro-4h-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl butanoate
• (benzoxazol-2-yl)-(phenyl)-amine
• 2-phenylaminobenzoxazole
• AC1L2O25
• AR-1A5486
• benzoxazol-2-yl-phenyl-amine
• BRN 0731
• CTK8E0389
• Dibutyryl cyclic 3',5'-cytidine monophosphate
• Dibutyryl cyclic-3',5'-cytidine monophosphate
• KST-1A7259
• N-phenyl-2-aminobenzoxazole
• N-phenylbenzo[d]oxazol-2-amine

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4

Experimental Properties

• Density: 1.269
• Boiling Point: 349.4°Cat760mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.697
• PSA: 38.06
• LogP: 3.64440